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Abstract
Magnesium fumarate, the magnesium salt of fumaric acid, is a compound of interest in

pharmaceutical and nutraceutical applications. A thorough understanding of its

physicochemical properties is crucial for formulation development, quality control, and

predicting its behavior in biological systems. This technical guide provides a comprehensive

overview of the known physicochemical characteristics of magnesium fumarate, including its

molecular structure, solubility, and thermal properties. This document also outlines generalized

experimental protocols for the determination of these properties and provides visual

representations of its synthesis and analytical workflows. It is important to note that while some

properties are well-documented, specific experimental data for others, such as melting and

decomposition points, are not readily available in published literature.

Chemical Identity and Molecular Structure
Magnesium fumarate is an organic salt with the chemical formula C₄H₂MgO₄. It consists of a

magnesium cation (Mg²⁺) ionically bonded to a fumarate dianion. The fumarate anion is the

trans-isomer of butenedioate.

Table 1: Chemical Identity of Magnesium Fumarate
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Identifier Value Reference

IUPAC Name
magnesium (E)-but-2-

enedioate
[1]

Chemical Formula C₄H₂MgO₄ [1]

Molecular Weight 138.36 g/mol [1]

CAS Number 7704-71-4 [2]

PubChem CID 6433510 [1]

Canonical SMILES
C(=C/C(=O)[O-])\C(=O)[O-].

[Mg+2]
[1]

InChI Key
QUIOHQITLKCGNW-

TYYBGVCCSA-L
[1]

Physicochemical Properties
The physicochemical properties of an active pharmaceutical ingredient (API) are critical for its

formulation and bioavailability. The available data for magnesium fumarate is summarized

below. It is noteworthy that a hydrated form, magnesium fumarate 4-hydrate, is also

documented.

Table 2: General Physicochemical Properties of Magnesium Fumarate
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Property Value Reference

Appearance

White or practically white,

odorless, crystalline powder or

granules.

[2]

Solubility (Anhydrous)
Very soluble in water; very

slightly soluble in alcohol.
[2]

Solubility (4-hydrate) < 1 g/L in water at 20 °C

Predicted Water Solubility 19.2 g/L (ALOGPS) [3]

Predicted pKa (Strongest

Acidic)
3.05 (ChemAxon) [3]

Melting Point Not available [2]

Decomposition Temperature

Not available. Decomposes at

higher temperatures to form

magnesium oxide, carbon

dioxide, and carbon monoxide.

[2]

Table 3: Properties of Magnesium Fumarate 4-Hydrate

Property Value

Chemical Formula C₄H₂MgO₄·4H₂O

Molecular Weight 210.43 g/mol

pH (1% solution) Approximately 8.5 - 9.5

Magnesium Content Approximately 11.5%

Experimental Protocols
Detailed experimental protocols for the characterization of magnesium fumarate are not

extensively published. However, standard methodologies for active pharmaceutical ingredients

(APIs) can be applied.
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Synthesis of Magnesium Fumarate
A common method for the synthesis of magnesium fumarate involves the reaction of fumaric

acid with a magnesium salt, such as magnesium carbonate, in an aqueous solution.

Reaction: An aqueous solution of magnesium carbonate is prepared. Fumaric acid is then

slowly added to the solution.

Reaction Conditions: The mixture is heated (e.g., to 90-100 °C) and stirred for a specified

period (e.g., 1-2 hours) to ensure complete reaction.

Isolation: The resulting solution is filtered to remove any unreacted starting materials.

Crystallization: The filtrate is concentrated, and the magnesium fumarate is allowed to

crystallize, often at a reduced temperature (e.g., 0-5 °C).

Drying: The collected crystals are then dried at an elevated temperature (e.g., 150 °C) to

yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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